Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

what is Pelecopan mechanism of action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pelecopan

CAS No.: 2378380-49-3

Cat. No.: S12864284

Core Mechanism of Action

Pelecopan exerts its effect by targeting complement factor D (FD), a serine protease that plays a critical

role in the alternative complement pathway [1] [2].

e Target: Complement Factor D (a serine protease) [1] [2]

e Primary Action: Potent and selective inhibition of Factor D [1] [3]

o Pathway Affected: Alternative Pathway (AP) of the complement system [2]

o Key Biological Outcome: Prevents both intravascular and extravascular hemolysis in

Paroxysmal Nocturnal Hemoglobinuria (PNH) and suppresses the accumulation of C3 fragments on
PNH erythrocytes [1] [3] [2]

The diagram below illustrates how Pelecopan inhibits the alternative complement pathway:
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Pelecopan inhibits Factor D, blocking the formation of C3 convertase and the alternative complement

pathway amplification loop. [1] [2]

Quantitative Pharmacological Data

The tables below summarize key quantitative data from experimental findings.
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Table 1: In Vitro Potency and Selectivity of Pelecopan

Measured .
Assay | Parameter Experimental Context /| Notes
Value (ICso)
Factor D 14.3 nM Against purified human factor D [1] [3] [2].
Inhibition
Proteolytic 28.1 nM Against factor B bound to C3b [1] [3].
Activity
AP-mediated 29.5nM In rabbit erythrocytes [1] [3] [2].
Hemolysis
C3 Fragment 39.3nM On PNH erythrocytes [2].
Suppression
Serine Protease >28 uM to >50  No significant inhibition of thrombin, activated protein C, tissue
Selectivity UM plasminogen activator, trypsin, activated factor X, or activated

factor XII [2].

Table 2: In Vivo/Ex Vivo Efficacy and Physicochemical Properties

Category Parameter Details

Ex Vivo Efficacy Model & In rhesus monkeys; 100 and 200 mg PO, twice daily
Result completely suppressed Alternative Pathway (AP) activity in

serum [2].

Physicochemical Molecular C23H19FN204 [1] [4] [5].

Properties Formula
Molecular 406.41 g/mol [1] [5] [3].
Weight

CAS Registry 2378380-49-3 [1] [4] [5]-
No.
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Experimental Evidence Summary

Research indicates Pelecopan's potential in diseases driven by the alternative complement pathway.

e Paroxysmal Nocturnal Hemoglobinuria (PNH): Pelecopan prevents hemolysis of PNH red blood
cells by inhibiting the complement cascade at the level of Factor D [1] [2].

¢ C3 Glomerulopathy: The drug reached Phase 2 clinical trials for this condition [4].

¢ IgA Nephropathy: Development was also pursued for this indication, but the drug's highest
development phase for PNH, IgA Nephropathy, and other listed conditions is now Discontinued [6]

[4].

Research and Development Status

Pelecopan is designated as a New Molecular Entity and is an orally administered small molecule [6] [4].
As of early 2025, its highest development phase for several indications, including PNH, is listed as

Discontinued [6] [4]. It is currently available for research use only from chemical suppliers [1] [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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